Cas no 941967-55-1 (N-(4-methyl-1,3-benzothiazol-2-yl)-5-nitro-N-(pyridin-2-yl)methylfuran-2-carboxamide)

• Product Name: N-(4-methyl-1,3-benzothiazol-2-yl)-5-nitro-N-(pyridin-2-yl)methylfuran-2-carboxamide
• CAS No: 941967-55-1
• MF: C₁₉H₁₄N₄O₄S
• MW: 394.403862476349
• CID: 5501282
• Update Time: 2025-10-22

N-(4-methyl-1,3-benzothiazol-2-yl)-5-nitro-N-(pyridin-2-yl)methylfuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methyl-1,3-benzothiazol-2-yl)-5-nitro-N-(pyridin-2-ylmethyl)furan-2-carboxamide
• N-(4-methyl-1,3-benzothiazol-2-yl)-5-nitro-N-(pyridin-2-yl)methylfuran-2-carboxamide

• Inchi： 1S/C19H14N4O4S/c1-12-5-4-7-15-17(12)21-19(28-15)22(11-13-6-2-3-10-20-13)18(24)14-8-9-16(27-14)23(25)26/h2-10H,11H2,1H3
• InChI Key： IAJVODOFRFQRRP-UHFFFAOYSA-N
• SMILES： O1C([N+]([O-])=O)=CC=C1C(N(C1=NC2=C(C)C=CC=C2S1)CC1=NC=CC=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(4-methyl-1,3-benzothiazol-2-yl)-5-nitro-N-(pyridin-2-yl)methylfuran-2-carboxamide

Professional Introduction to N-(4-methyl-1,3-benzothiazol-2-yl)-5-nitro-N-(pyridin-2-yl)methylfuran-2-carboxamide (CAS No. 941967-55-1)

N-(4-methyl-1,3-benzothiazol-2-yl)-5-nitro-N-(pyridin-2-yl)methylfuran-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 941967-55-1, represents a unique molecular entity with a complex structure that includes multiple pharmacophoric moieties. The presence of both benzothiazole and nitro-substituted furan moieties suggests potential biological activity, making it a subject of interest for further investigation.

The molecular framework of this compound is characterized by a benzothiazole core, which is a well-known scaffold in drug discovery due to its ability to interact with various biological targets. Specifically, the 4-methyl-1,3-benzothiazol-2-yl moiety contributes to the compound's overall electronic properties and may influence its binding affinity to biological receptors. Additionally, the nitro group at the 5-position of the furan ring introduces a region of high reactivity and electronic density, which can modulate the compound's interaction with biological systems.

In recent years, there has been growing interest in developing novel therapeutic agents based on heterocyclic compounds. The combination of benzothiazole and furan moieties in N-(4-methyl-1,3-benzothiazol-2-yl)-5-nitro-N-(pyridin-2-yl)methylfuran-2-carboxamide positions it as a promising candidate for further exploration in drug development. Studies have shown that such compounds can exhibit a range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The pyridin-2-ylmethylfuran moiety in the compound's structure adds another layer of complexity and potential functionality. Pyridine derivatives are widely recognized for their role in medicinal chemistry due to their ability to form hydrogen bonds and coordinate with metal ions. This feature may enhance the compound's binding interactions with biological targets, thereby increasing its therapeutic efficacy. Furthermore, the amide linkage in the molecule provides a site for further chemical modification, allowing for the development of analogs with tailored biological properties.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with greater accuracy. Molecular modeling studies have suggested that N-(4-methyl-1,3-benzothiazol-2-yl)-5-nitro-N-(pyridin-2-yl)methylfuran-2-carboxamide may interact with various protein targets involved in disease pathways. These predictions are supported by experimental data from related compounds, which have demonstrated similar biological activities.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the nitro group into the furan ring is particularly challenging due to its sensitivity to thermal and chemical conditions. However, recent methodologies have improved the efficiency and selectivity of this transformation, making it more feasible for large-scale production.

In conclusion, N-(4-methyl-1,3-benzothiazol-2-yl)-5-nitro-N-(pyridin-2-yl)methylfuran-2-carboxamide (CAS No. 941967-55-1) is a structurally complex and potentially bioactive compound that warrants further investigation. Its unique combination of pharmacophoric moieties positions it as a valuable scaffold for developing novel therapeutic agents. With continued research and development, this compound holds promise for addressing unmet medical needs in various therapeutic areas.